Benzenemethanamine, N-(1,1-dimethylethyl)-N-hydroxy-

• CAS No.: 68883-38-5
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: N-benzyl-N-tert-butylhydroxylamine
• InChI: InChI=1S/C11H17NO/c1-11(2,3)12(13)9-10-7-5-4-6-8-10/h4-8,13H,9H2,1-3H3
• InChI Key: DWKVDHVYPLMICR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=CC=CC=C1)O

Description

Benzenemethanamine, N-(1,1-dimethylethyl)-N-hydroxy- is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenemethanamine, N-(1,1-dimethylethyl)-N-hydroxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenemethanamine, N-(1,1-dimethylethyl)-N-hydroxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 0.057 M DMD in acetone (47.4 ml, 2.7 mmol) was added to a cold stirred solution of N-tert-butyl-N-benzylamine (Aldrich, 0.4417 g, 2.7 mmol) in acetone (5 ml). The reaction mixture was stirred for fifteen minutes in an ice bath. Solvent was removed on a rotary evaporator to give a white, microcrystalline solid (0.4803 g, 99.6% yield), mp 58-60. Flash chromatography of the solid over silica gel and elution with a 90:10 mixture of petroleum ether (bp 35-60) and ethyl acetate gave the hydroxylamine as a white crystalline solid, mp 60-61.5 (reported mp 71-73, Emmons 1957). Distillation of this material gave a solid with the same mp.